N-(2-ethoxy-5-iodobenzyl)cyclohexanamine

• IUPAC Name: N-[(2-ethoxy-5-iodophenyl)methyl]cyclohexanamine
• InChI: InChI=1S/C15H22INO/c1-2-18-15-9-8-13(16)10-12(15)11-17-14-6-4-3-5-7-14/h8-10,14,17H,2-7,11H2,1H3
• InChI Key: KPSFWJCJPQTKMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)I)CNC2CCCCC2
• Molecular Formula: C15H22INO
• Molecular Weight: 359.25 g/mol

Description

N-(2-ethoxy-5-iodobenzyl)cyclohexanamine, commonly known as EICA, is a chemical compound that has gained significant attention in the field of scientific research. EICA is a derivative of cyclohexanamine that is used as a research tool to investigate the biochemical and physiological effects of various compounds.

Mechanism of Action

EICA acts as a competitive inhibitor of the dopamine transporter (DAT). It binds to the DAT and prevents the reuptake of dopamine, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels can lead to changes in behavior and mood.
Biochemical and Physiological Effects:
EICA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents and to enhance the effects of cocaine and amphetamine. EICA has also been shown to have antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using EICA in lab experiments is that it is a highly specific inhibitor of the dopamine transporter. This specificity allows researchers to investigate the effects of dopamine without interference from other neurotransmitters. However, one limitation of using EICA is that it is not very potent, meaning that high concentrations are required to achieve significant effects.

Future Directions

There are several future directions for research involving EICA. One area of interest is the investigation of the effects of EICA on other neurotransmitters besides dopamine. Another area of interest is the development of more potent inhibitors of the dopamine transporter. Additionally, the use of EICA in the study of drug addiction and depression is an area that warrants further investigation.
Conclusion:
In conclusion, EICA is a chemical compound that is used as a research tool to investigate the biochemical and physiological effects of various compounds. Its specific inhibition of the dopamine transporter makes it a valuable tool in the study of dopamine and its effects on behavior and mood. While there are limitations to its use, the future directions for research involving EICA are numerous and promising.

Synthesis Methods

The synthesis of EICA involves the reaction of 2-ethoxy-5-iodobenzyl bromide with cyclohexanamine in the presence of a base. The reaction yields EICA as a white solid that is purified by recrystallization. The purity of EICA is confirmed by NMR spectroscopy and mass spectrometry.

Scientific Research Applications

EICA is used as a research tool to investigate the biochemical and physiological effects of various compounds. It is commonly used in the field of neuroscience to study the effects of neurotransmitters on the brain. EICA is also used in the field of pharmacology to study the efficacy and potency of drugs.